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5-Amino-1-(4-methylphenyl)-1H-
Compound Name:
pyrazole-4-carboxylic acid

Cat. No.: B079178

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Aminopyrazoles are a versatile class of heterocyclic compounds that have garnered
significant attention in the agrochemical industry due to their broad spectrum of biological
activities. These compounds serve as crucial building blocks for the synthesis of a variety of
pesticides, including herbicides, insecticides, and fungicides.[1][2] Their efficacy stems from
diverse mechanisms of action, targeting key physiological and biochemical pathways in pests
and pathogens. This document provides detailed application notes and experimental protocols
for the utilization of 5-aminopyrazoles in crop protection research and development.

Applications in Crop Protection

5-Aminopyrazole derivatives have been successfully developed and commercialized for various
applications in agriculture:

« Insecticides: Certain 5-aminopyrazole derivatives, like Fipronil, are highly effective against a
wide range of insect pests.[1][3] They are particularly valuable in controlling pests in both
non-crop and crop situations.[1]

¢ Fungicides: Several 5-aminopyrazole derivatives exhibit potent antifungal activity against
various plant pathogens.[2][4] They represent a promising class of compounds for the
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development of new fungicides to manage crop diseases.

» Herbicides: The application of 5-aminopyrazole compounds in plant growth regulation,
particularly as herbicides, has been explored.[5] By adjusting the concentration, these
compounds can be used to control weeds.[5] Notably, substituted 5-aminopyrazoles have
shown differential inhibitory effects on monocotyledons and dicotyledons, which is a valuable
trait for selective herbicides.[5]

o Acaricides and Nematicides: Some derivatives have also demonstrated activity as acaricides
(against mites) and nematicides (against nematodes).[1]

Mechanism of Action

The mode of action of 5-aminopyrazole derivatives varies depending on the target organism:

 Insecticides: The primary insecticidal mechanism of action for many 5-aminopyrazole
compounds, such as Fipronil, is the disruption of the central nervous system. They act as
non-competitive antagonists of the y-aminobutyric acid (GABA) receptor, blocking the
chloride ion channels.[3][6] This leads to hyperexcitation of the insect's nervous system,
paralysis, and death. These insecticides show selectivity towards insect GABA receptors
over mammalian receptors.[2]

e Fungicides: The fungicidal activity of 5-aminopyrazoles can be attributed to various
mechanisms, including the inhibition of succinate dehydrogenase (SDHI), which disrupts
cellular respiration and energy production in the fungal mitochondria.[7][8] Other proposed
mechanisms involve the disruption of ergosterol biosynthesis, which is crucial for fungal cell
membrane integrity, or the inhibition of tubulin biosynthesis, which is essential for cell
division.[6][9]

» Herbicides: As herbicides, 5-aminopyrazoles can inhibit plant growth through various
pathways.[5] While specific molecular targets for their herbicidal activity are still under
investigation, they are known to interfere with essential plant processes.

Signaling Pathway of 5-Aminopyrazole Insecticides
(GABA Receptor Antagonism)
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Reactants: Solvent:
(Ethoxymethylene)malononitrile Ethanol or
+ Aryl Hydrazine Fluorinated Ethanol

Reaction:
Reflux

Monitoring:
TLC

eaction Complete

Work-up:
Cooling, Filtration or
Solvent Evaporation

Purification:

Recrystallization or
Column Chromatography

Characterization:
NMR, MS

Final Product:
5-Amino-1-aryl-1H-pyrazole-4-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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